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An In-Depth Technical Guide to 3-Methylenecyclobutanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-
methylenecyclobutanecarboxylic acid (CAS: 15760-36-8), a unique bifunctional molecule

incorporating a strained cyclobutane ring, an exocyclic methylene group, and a carboxylic acid

moiety.[1] This combination of features makes it an intriguing building block for organic

synthesis and a candidate for investigation in medicinal chemistry and materials science. This

document details its chemical and physical properties, provides an analysis of its spectral

characteristics, explores its synthesis and reactivity, and outlines key experimental protocols for

its characterization and transformation. The insights are grounded in established chemical

principles and supported by available data to serve as a foundational resource for

professionals in drug development and chemical research.

Introduction: A Unique Scaffold for Innovation
The landscape of modern drug discovery and materials science is perpetually in search of

novel molecular scaffolds that offer unique three-dimensional structures and tailored reactivity.

3-Methylenecyclobutanecarboxylic acid emerges as a compound of significant interest due

to its rigid, strained four-membered ring system, which can serve as a bioisosteric replacement
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for more common functionalities, and its versatile functional groups. The carboxylic acid group

is a well-established pharmacophore present in numerous approved drugs, while the exocyclic

double bond provides a reactive handle for a wide array of chemical transformations.[2] Its

derivatives, such as the corresponding methyl ester, are recognized for their role as

pharmaceutical intermediates, highlighting the potential of this scaffold in the synthesis of more

complex and biologically active molecules.[3]

This guide synthesizes the available technical data to provide a holistic understanding of this

compound, enabling researchers to evaluate its potential and effectively integrate it into their

research and development workflows.

Chemical Identity and Structure
A precise understanding of a molecule's identity is the bedrock of all subsequent scientific

investigation. The fundamental identifiers and structural representation of 3-
methylenecyclobutanecarboxylic acid are summarized below.

IUPAC Name: 3-methylidenecyclobutane-1-carboxylic acid[1][4]

CAS Number: 15760-36-8[1][4]

Molecular Formula: C₆H₈O₂[1][4]

Molecular Weight: 112.13 g/mol [1][4]

Canonical SMILES: C=C1CC(C1)C(=O)O[1]

InChI Key: NNKLICLIBKMDOY-UHFFFAOYSA-N[1]

Synonyms: 3-Methylenecyclobutane-1-carboxylic acid, USAF A-16047, BRN 2637143[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methylenecyclobutanecarboxylic acid | C6H8O2 | CID 27475 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. nbinno.com [nbinno.com]

4. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [chemical and physical properties of 3-
methylenecyclobutanecarboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093131#chemical-and-physical-properties-of-3-
methylenecyclobutanecarboxylic-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b093131?utm_src=pdf-body-img
https://www.benchchem.com/product/b093131?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylenecyclobutanecarboxylic-acid
https://pubmed.ncbi.nlm.nih.gov/34420501/
https://pubmed.ncbi.nlm.nih.gov/34420501/
https://www.nbinno.com/other-organic-chemicals/methyl-3-methylenecyclobutanecarboxylate-synthesis-properties-and-applications-jw
https://www.alfa-chemistry.com/product/3-methylenecyclobutanecarboxylic-acid-cas-15760-36-8-75463.html
https://www.benchchem.com/product/b093131#chemical-and-physical-properties-of-3-methylenecyclobutanecarboxylic-acid
https://www.benchchem.com/product/b093131#chemical-and-physical-properties-of-3-methylenecyclobutanecarboxylic-acid
https://www.benchchem.com/product/b093131#chemical-and-physical-properties-of-3-methylenecyclobutanecarboxylic-acid
https://www.benchchem.com/product/b093131#chemical-and-physical-properties-of-3-methylenecyclobutanecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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